Cas no 1805358-36-4 (5-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine)

• Product Name: 5-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine
• CAS No: 1805358-36-4
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4859838
• Update Time: 2025-05-24

5-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C8H5BrF2N2O/c1-14-7-4(9)3-13-5(2-12)6(7)8(10)11/h3,8H,1H3
• InChI Key： WXKWCTVSSOBJTK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)C(C(F)F)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 5-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine

5-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine: A Comprehensive Overview

The compound 5-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1805358-36-4) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates multiple functional groups, including a bromine atom, a cyano group, a difluoromethyl group, and a methoxy group. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material synthesis. The presence of electron-withdrawing groups like the cyano and bromine atoms enhances the molecule's electrophilic character, making it an ideal candidate for various electrophilic substitution reactions. Additionally, the methoxy group introduces electron-donating effects, which can modulate the reactivity of the molecule in different chemical environments.

One of the most notable applications of 5-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine is in the field of pharmaceutical chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory and anticancer properties. For instance, studies have shown that derivatives of this compound can inhibit certain enzymes associated with chronic inflammatory diseases, offering a promising avenue for therapeutic development.

In materials science, this compound has been utilized as a building block for constructing advanced materials such as conductive polymers and coordination polymers. The combination of electron-withdrawing and electron-donating groups in its structure allows for fine-tuning of electronic properties, which is crucial for applications in organic electronics and optoelectronics.

From a synthetic perspective, the preparation of 5-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine involves a series of carefully controlled reactions. Typically, the synthesis begins with the bromination of a pyridine derivative, followed by successive substitutions to introduce the cyano, difluoromethyl, and methoxy groups. Recent advancements in catalytic methods have enabled higher yields and better control over the stereochemistry of these reactions.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reaction mechanisms, aiding in the design of more efficient synthetic pathways.

In terms of environmental impact, studies have shown that 5-Bromo-2-cyano-3-(difluoromethyl)-4-methoxypyridine exhibits moderate biodegradability under specific conditions. However, further research is needed to assess its long-term effects on ecosystems and develop strategies for safe disposal.

Looking ahead, the versatility of this compound suggests that it will continue to be a valuable tool in both academic research and industrial applications. Its ability to serve as a versatile building block for constructing complex molecules positions it as an essential component in the chemist's toolkit.